Cas no 101238-54-4 (Benzeneacetonitrile, a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (aS)- (9CI))
101238-54-4 structure
Product Name:Benzeneacetonitrile, a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (aS)- (9CI)
CAS No:101238-54-4
MF:C23H31ClN2
MW:370.958645105362
CID:154504
PubChem ID:180949
Update Time:2025-04-19
Benzeneacetonitrile, a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (aS)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (aS)- (9CI)
- (2S)-5-[methyl(2-phenylethyl)amino]-2-phenyl-2-propan-2-ylpentanenitrile,hydrochloride
- Benzeneacetonitrile,a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (S)-
- Levemopamil hydrochloride
- Levemopamil HCl
- DTXSID00143805
- BENZENEACETONITRILE, .ALPHA.-(1-METHYLETHYL)-.ALPHA.-(3-(METHYL(2-PHENYLETHYL)AMINO)PROPYL)-, MONOHYDROCHLORIDE, (.ALPHA.S)-
- CS-0062763
- BENZENEACETONITRILE, .ALPHA.-(1-METHYLETHYL)-.ALPHA.-(3-(METHYL(2-PHENYLETHYL)AMINO)PROPYL)-, MONOHYDROCHLORIDE, (S)-
- UNII-8PZ0RTT0S1
- AKOS040747063
- 101238-54-4
- HY-113643
- SCHEMBL8668419
- Benzeneacetonitrile, alpha-(1-methylethyl)-alpha-(3-(methyl(2-phenylethyl)amino)propyl)-, monohydrochloride, (S)-
- (2S)-5-[methyl(2-phenylethyl)amino]-2-phenyl-2-propan-2-ylpentanenitrile;hydrochloride
- EMOPAMIL HYDROCHLORIDE, (S)-
- Levemopamil (hydrochloride)
- Levoemopamil Hydrochlorid
- 8PZ0RTT0S1
-
- Inchi: 1S/C23H30N2.ClH/c1-20(2)23(19-24,22-13-8-5-9-14-22)16-10-17-25(3)18-15-21-11-6-4-7-12-21;/h4-9,11-14,20H,10,15-18H2,1-3H3;1H/t23-;/m0./s1
- InChI Key: OBAQQQOVZUCKMH-BQAIUKQQSA-N
- SMILES: Cl.N(C)(CCC1C=CC=CC=1)CCC[C@@](C#N)(C1C=CC=CC=1)C(C)C
Computed Properties
- Exact Mass: 370.21783
- Monoisotopic Mass: 370.218
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 409
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Boiling Point: 485.8°C at 760 mmHg
- Flash Point: 201.1°C
- PSA: 27.03
- LogP: 5.86068
Benzeneacetonitrile, a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (aS)- (9CI) Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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